6-bromo-2-oxo-N-(pyridin-2-ylmethyl)-1H-quinoline-4-carboxamide

• IUPAC Name: 6-bromo-2-oxo-N-(pyridin-2-ylmethyl)-1H-quinoline-4-carboxamide
• InChI: InChI=1S/C16H12BrN3O2/c17-10-4-5-14-12(7-10)13(8-15(21)20-14)16(22)19-9-11-3-1-2-6-18-11/h1-8H,9H2,(H,19,22)(H,20,21)
• InChI Key: OUCIHCCVFXYFLY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)CNC(=O)C2=CC(=O)NC3=C2C=C(C=C3)Br
• Molecular Formula: C16H12BrN3O2
• Molecular Weight: 358.19 g/mol

Description

6-bromo-2-oxo-N-(pyridin-2-ylmethyl)-1H-quinoline-4-carboxamide is a chemical compound that belongs to the class of quinoline derivatives. It has gained significant attention in the scientific community due to its potential use in the development of new drugs.

Scientific Research Applications

Polymorphic Modifications and Pharmaceutical Applications

Research has identified polymorphic modifications of quinoline derivatives, highlighting their potential in pharmaceutical applications. One study discusses the strong diuretic properties of a quinoline carboxamide, suggesting utility in hypertension treatments. This indicates that structurally similar compounds, such as the one , could have applications in developing new remedies for various conditions (Shishkina et al., 2018).

Coordination Chemistry and Targeted Delivery

Compounds containing the quinoline motif have been synthesized for their ability to form coordinate bonds with metal ions. This property is utilized in creating complexes for targeted delivery of therapeutic agents, such as nitric oxide (NO) to biological sites, which could include tumors. This demonstrates the compound's potential in coordination chemistry and targeted drug delivery systems (Yang et al., 2017).

Catalysis and Synthesis of Heterocycles

Another application involves the cyclization of lithiated quinoline carboxamides to synthesize a range of polycyclic heterocycles. This process underscores the utility of quinoline derivatives in catalytic synthesis, providing a pathway to various pharmacologically relevant heterocyclic compounds (Clayden et al., 2005).

Photocatalytic and Magnetic Properties

Quinoline derivatives have been incorporated into metal-organic frameworks demonstrating photocatalytic and magnetic properties. Such materials are promising for environmental and technological applications, including degradation of organic pollutants and data storage (Li et al., 2020).

Immunological Applications

The identification of Toll-like receptor agonists among quinoline carboxamides suggests potential in vaccine adjuvant development. This application highlights the immunomodulatory capabilities of such compounds, further broadening their research and therapeutic relevance (Hu et al., 2018).